Cas no 361159-07-1 (2-8-(morpholin-4-yl)-2,4-dioxo-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaen-3-ylethyl 3-methylbenzoate)

$2-8-(morpholin-4-yl)-2,4-dioxo-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaen-3-ylethyl 3-methylbenzoate structure$

361159-07-1 structure

Product Name:2-8-(morpholin-4-yl)-2,4-dioxo-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaen-3-ylethyl 3-methylbenzoate

CAS No:361159-07-1

MF:C₂₆H₂₄N₂O₅

MW:444.479166984558

CID:4755791

Update Time:2023-11-21

2-8-(morpholin-4-yl)-2,4-dioxo-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaen-3-ylethyl 3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- 2-(6-morpholino-1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)ethyl 3-methylbenzoate
- ChemDiv1_000532
- ChemDivAM_000207
- HMS588I04
- 2-(6-morpholin-4-yl-1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)ethyl 3-methylbenzoate
- 2-8-(morpholin-4-yl)-2,4-dioxo-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaen-3-ylethyl 3-methylbenzoate
- Inchi： 1S/C26H24N2O5/c1-17-4-2-5-18(16-17)26(31)33-15-12-28-24(29)20-7-3-6-19-22(27-10-13-32-14-11-27)9-8-21(23(19)20)25(28)30/h2-9,16H,10-15H2,1H3
- InChI Key： GWDCPJMRTAYDCB-UHFFFAOYSA-N
- SMILES： O1CCN(CC1)C1=CC=C2C(N(CCOC(C3C=CC=C(C)C=3)=O)C(C3=CC=CC1=C23)=O)=O

Computed Properties

Exact Mass: 444.168522g/mol
Monoisotopic Mass: 444.168522g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 33
Rotatable Bond Count: 6
Complexity: 751
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 76.2
Molecular Weight: 444.5g/mol

2-8-(morpholin-4-yl)-2,4-dioxo-3-azatricyclo7.3.1.0^{5,13}trideca-1(13),5,7,9,11-pentaen-3-ylethyl 3-methylbenzoate Pricemore >>

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